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Compound of Interest

Compound Name: N-(3,5-dibromophenyl)acetamide

Cat. No.: B111340

An In-depth Technical Guide to N-(3,5-
dibromophenyl)acetamide

This technical guide provides a comprehensive overview of the molecular structure, chemical
formula, and physicochemical properties of N-(3,5-dibromophenyl)acetamide. It is intended
for researchers, scientists, and professionals involved in drug development and chemical
synthesis. This document includes a detailed experimental protocol for its synthesis and
visualizations of its molecular structure and synthetic pathway.

Molecular Structure and Formula

N-(3,5-dibromophenyl)acetamide is an aromatic amide compound. Its structure consists of a
benzene ring substituted with two bromine atoms at positions 3 and 5, and an acetamido group
at position 1.

Molecular Formula: CsH7Br2NOJ[1]
IUPAC Name: N-(3,5-dibromophenyl)acetamide|[1]
SMILES: CC(=0O)NC1=CC(=CC(=C1)Br)Br[1]

InChl Key: NHDWYJQAQKUDHW-UHFFFAOYSA-N[1]
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Below is a two-dimensional diagram of the molecular structure of N-(3,5-
dibromophenyl)acetamide.

Molecular Structure of N-(3,5-dibromophenyl)acetamide
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Molecular Structure of N-(3,5-dibromophenyl)acetamide

Physicochemical and Spectroscopic Data

The following tables summarize the key physicochemical and spectroscopic properties of N-

(3,5-dibromophenyl)acetamide.

Physicochemical Properties
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Property Value
Molecular Weight 292.95 g/mol
Melting Point 193-197 °C
Appearance Solid

Soluble in organic solvents

Solubility such as ethanol and acetone;

limited solubility in water.

Spectroscopic Data

Note: Experimental spectral data for N-(3,5-dibromophenyl)acetamide is not readily available

in public databases. The following are predicted values based on the chemical structure and

data from analogous compounds.

Predicted *H NMR (Proton NMR) Data

Chemical Shift e . .
Multiplicity Integration Assignment
(ppm)
~2.2 Singlet 3H -COCHs
~7.6 Triplet 1H Aromatic H at C4
~7.8 Doublet 2H Aromatic H at C2, C6
~8.0 Singlet 1H -NH-
Predicted 3C NMR (Carbon NMR) Data
© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/14452549
https://www.benchchem.com/product/b111340?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b111340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Chemical Shift (ppm) Assighment

~25 -COCHs

~120 Aromatic CH at C2, C6
~123 Aromatic C-Br at C3, C5
~130 Aromatic CH at C4
~140 Aromatic C-N at C1
~168 -C=0

Predicted IR (Infrared) Spectroscopy Data

Wavenumber (cm—?)

Functional Group Assignment

~3300 N-H stretch
~3100-3000 Aromatic C-H stretch
~1670 C=0 stretch (Amide I)
~1550 N-H bend (Amide II)
~800-600 C-Br stretch

Experimental Protocol: Synthesis of N-(3,5-
dibromophenyl)acetamide

The synthesis of N-(3,5-dibromophenyl)acetamide is typically achieved through the

acetylation of 3,5-dibromoaniline with acetic anhydride.

Materials and Reagents

e 3,5-dibromoaniline
o Acetic anhydride

» Glacial acetic acid (optional, as solvent)
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Water

Ethanol (for recrystallization)

Procedure

In a round-bottom flask, dissolve 3,5-dibromoaniline in a minimal amount of glacial acetic
acid.

Slowly add a slight molar excess of acetic anhydride to the solution while stirring.

The reaction is exothermic; maintain the temperature by cooling the flask in an ice bath if
necessary.

After the addition is complete, continue stirring the mixture at room temperature for 1-2
hours.

Pour the reaction mixture into a beaker of cold water to precipitate the crude product.

Collect the solid product by vacuum filtration and wash it thoroughly with water to remove
any unreacted acetic anhydride and acetic acid.

Purify the crude N-(3,5-dibromophenyl)acetamide by recrystallization from a suitable
solvent, such as ethanol, to obtain a crystalline solid.

Dry the purified product in a desiccator.

Synthesis Workflow

The following diagram illustrates the workflow for the synthesis of N-(3,5-

dibromophenyl)acetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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